Cas no 1528641-11-3 (4-(1-aminocyclopropyl)-1ŒÈ-thiane-1,1-dione)

• Product Name: 4-(1-aminocyclopropyl)-1≈í√à-thiane-1,1-dione
• CAS No: 1528641-11-3
• MF: C₈H₁₅NO₂S
• MW: 189.27520108223
• CID: 6007675
• PubChem ID: 82603142
• Update Time: 2024-01-13

4-(1-aminocyclopropyl)-1ŒÈ-thiane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 4-(1-aminocyclopropyl)-1≈í?????√??à?-thiane-1,1-dione
• Cyclopropanamine, 1-(tetrahydro-1,1-dioxido-2H-thiopyran-4-yl)-
• EN300-3152754
• 4-(1-aminocyclopropyl)-1lambda6-thiane-1,1-dione
• 1528641-11-3
• 4-(1-aminocyclopropyl)-1≈í√à-thiane-1,1-dione

• Inchi： 1S/C8H15NO2S/c9-8(3-4-8)7-1-5-12(10,11)6-2-7/h7H,1-6,9H2
• InChI Key： MXLPECFKTOERDA-UHFFFAOYSA-N
• SMILES： C1(C2CCS(=O)(=O)CC2)(N)CC1

Computed Properties

• Exact Mass: 189.08234989g/mol
• Monoisotopic Mass: 189.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.297±0.06 g/cm3(Predicted)
• Boiling Point: 367.7±35.0 °C(Predicted)
• pka: 8.01±0.20(Predicted)